4-(Ethylaminomethyl)pyridine

• IUPAC Name: N-(pyridin-4-ylmethyl)ethanamine
• InChI: InChI=1S/C8H12N2/c1-2-9-7-8-3-5-10-6-4-8/h3-6,9H,2,7H2,1H3
• InChI Key: ZBAMQLFFVBPAOX-UHFFFAOYSA-N
• Canonical SMILES: CCNCC1=CC=NC=C1
• Molecular Formula: C8H12N2
• DSSTOX Substance ID: DTXSID20187049
• Molecular Weight: 136.19 g/mol
• CAS No.: 33403-97-3

Description

4-(Ethylaminomethyl)pyridine is a secondary amine with the molecular formula C8H12N2 and a molecular weight of 136.19 g/mol . It is also known by other names such as N-(Pyridin-4-ylmethyl)ethanamine and N-Ethyl-4-pyridinemethanamine . This compound is characterized by its clear, colorless to light yellow liquid form and is miscible in water .

Scientific Research Applications

4-(Ethylaminomethyl)pyridine has a wide range of applications in scientific research:

Chemistry: It is used in the synthesis of sodium dithiocarbamate ligands and diorganotin derivatives.

Biology: It serves as a building block in the synthesis of biologically active molecules.

Medicine: It is used in the development of pharmaceutical intermediates and active pharmaceutical ingredients (APIs).

Industry: It is utilized in the production of specialty chemicals and as a reagent in various industrial processes.

Safety and Hazards

4-(Ethylaminomethyl)pyridine is classified as a skin irritant (H315), eye irritant (H319), and may cause respiratory irritation (H335). It is recommended to wear suitable protective equipment, prevent the generation of vapor or mist, and wash hands and face thoroughly after handling.

Mechanism of Action

Target of Action

It is known that this compound is a secondary amine .

Mode of Action

It is known to be used in the synthesis of sodium dithiocarbamate ligands and 4-(ethylaminodithiocarbamate) methylpyridine diorganotin derivatives .

Biochemical Pathways

Its role in the synthesis of sodium dithiocarbamate ligands and 4-(ethylaminodithiocarbamate) methylpyridine diorganotin derivatives suggests it may be involved in the biochemical pathways related to these compounds .

Pharmacokinetics

It is known that this compound is a liquid at room temperature with a density of 0979 g/mL at 25 °C .

Biochemical Analysis

Biochemical Properties

4-(Ethylaminomethyl)pyridine plays a significant role in biochemical reactions due to its ability to act as a ligand. It interacts with enzymes and proteins, forming complexes that can alter the activity of these biomolecules. For instance, it is used in the synthesis of sodium dithiocarbamate ligands, which are known to interact with metal ions and enzymes, potentially inhibiting or activating their functions . The nature of these interactions often involves coordination bonds between the nitrogen atoms of this compound and the active sites of enzymes or metal ions.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. This compound can influence cell signaling pathways, gene expression, and cellular metabolism. By interacting with specific enzymes and proteins, this compound can modulate the activity of signaling pathways, leading to changes in gene expression. These changes can affect cellular metabolism, potentially altering the production of key metabolites and energy levels within the cell .

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules. It can act as an enzyme inhibitor or activator, depending on the context of its use. The binding interactions typically involve the nitrogen atoms of the pyridine ring, which can form coordination bonds with the active sites of enzymes. These interactions can lead to changes in enzyme activity, resulting in altered biochemical pathways and gene expression .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The stability and degradation of this compound are crucial factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under specific conditions, but its degradation products can also have biological activity. Long-term exposure to this compound in in vitro or in vivo studies has demonstrated sustained effects on cellular metabolism and function .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, it may exhibit minimal or beneficial effects, while at higher doses, toxic or adverse effects can be observed. Threshold effects have been noted, where a certain dosage level is required to elicit a significant biological response. High doses of this compound can lead to toxicity, affecting vital organs and systems in animal models .

Metabolic Pathways

This compound is involved in several metabolic pathways, interacting with various enzymes and cofactors. It can influence metabolic flux and metabolite levels, particularly in pathways related to pyridine nucleotide metabolism. The compound’s interactions with enzymes such as NAD and NADP can modulate oxidation-reduction reactions, affecting energy production and other cellular processes .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins. These interactions can affect its localization and accumulation in different cellular compartments. The compound’s distribution is influenced by its chemical properties, such as solubility and affinity for binding proteins .

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. It can be directed to specific compartments or organelles through targeting signals or post-translational modifications. These localization mechanisms ensure that this compound exerts its effects in the appropriate cellular context, influencing biochemical pathways and cellular functions .

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of 4-(Ethylaminomethyl)pyridine typically involves the reaction of 4-picolinic acid with ethylamine in the presence of a reducing agent such as phenylsilane . The reaction is carried out under heating and stirring conditions for about 3 hours, followed by the addition of a Lewis acid to complete the reaction .

Industrial Production Methods: In industrial settings, the synthesis of this compound may involve similar reaction conditions but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the compound .

Chemical Reactions Analysis

Types of Reactions: 4-(Ethylaminomethyl)pyridine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding N-oxides.

Reduction: It can be reduced to form secondary amines.

Substitution: It can participate in nucleophilic substitution reactions, where the ethylamino group can be replaced by other nucleophiles.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Nucleophiles like halides and alkoxides can be used under basic conditions.

Major Products Formed:

Oxidation: N-oxides of this compound.

Reduction: Secondary amines.

Substitution: Various substituted pyridine derivatives.

Comparison with Similar Compounds

• 4-(Methylaminomethyl)pyridine
• 4-(Aminomethyl)pyridine
• 2-(Methylamino)pyridine

Comparison: 4-(Ethylaminomethyl)pyridine is unique due to its ethylamino group, which imparts distinct chemical properties compared to its methyl and amino analogs. This difference in structure can influence its reactivity, solubility, and applications in various fields .

Synthesis routes and methods

Procedure details

15.70 g (0.147 mol) of 4-pyridine-formaldehyde was dissolved in 200 mL of ethanol, added under stirring in cold-water-bath with 21 g (0.296 mol) of 65-70% ethylamine aqueous solution, reacted for 0.5 h, monitored with TLC until the reaction was almost completed. Added carefully with 5.6 g (0.148 mol) of sodium borohydride in several batches, small amount in each batch, after the end of addition, added with 30 mL of water, reacted overnight (20 h), the reaction was completed according to TLC monitoring. Evaporated to remove solvent, added with water, extracted with dichloromethane, washed with water and saturated saline in order, dried with anhydrous sodium sulfate, evaporated to remove solvent to obtain yellow thick liquid, 30 g, crude yield 73.4%. 1H NMR(CDCl3, 400 MHz)δ: 1.14(t, 3H, J=7.00 Hz), 2.66(q, 2H, J=7.00 Hz), 3.81(s, 2H), 7.26-7.27(m, 2H), 8.52-8.54(m, 2H).

Customer Q & A

Q1: How does 4-(ethylaminomethyl)pyridine act as a ligand in the formation of metal complexes?

A1: this compound can act as a bidentate ligand through its nitrogen atoms. The pyridine nitrogen and the amine nitrogen can both donate electron pairs to a metal center, forming a stable five-membered chelate ring. This coordination mode has been observed in its reaction with diorganotin dichlorides, leading to the formation of mononuclear complexes. []

Q2: What is the significance of the anisobidentate coordination mode observed in the diorganotin dithiocarbamate complexes derived from this compound?

A2: The anisobidentate coordination of the dithiocarbamate moiety, formed from this compound, carbon disulfide, and KOH, to the tin atom is confirmed by the varying Sn-S bond distances revealed through X-ray diffraction analysis. [] This difference in bond lengths suggests that the electron density is not equally shared between the two sulfur atoms of the dithiocarbamate group and the tin center, influencing the complex's stability and reactivity.

Q3: What are the potential applications of ruthenium complexes containing this compound?

A3: Ruthenium complexes incorporating this compound as a ligand have shown promising results as potential antimicrobial agents. [] Additionally, these complexes have demonstrated interaction with calf thymus DNA (CT-DNA), evidenced by changes in UV-Visible and fluorescence spectra. [] This DNA binding ability suggests potential applications in chemotherapy, although further research is necessary to understand the mechanism and selectivity of these interactions.